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Compound of Interest

Compound Name: hDHODH-IN-1

Cat. No.: B15575618 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
hDHODH-IN-1 is a potent inhibitor of human dihydroorotate dehydrogenase (hDHODH), a key

enzyme in the de novo pyrimidine biosynthesis pathway.[1][2][3] Accurate preparation of stock

solutions is critical for ensuring reproducible results in downstream biological assays. This

document provides a detailed protocol for the preparation, storage, and handling of hDHODH-
IN-1 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical and Storage Data
Quantitative data for hDHODH-IN-1 is summarized in the table below for easy reference.
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Parameter Value Source(s)

CAS Number 1173715-42-8 [1]

Molecular Weight 278.31 g/mol [1][3]

Chemical Formula C₁₇H₁₄N₂O₂ [1]

Solubility in DMSO
56 mg/mL (approx. 201.21

mM)
[2]

Storage of Solid Powder

Short-term (days to weeks): 0-

4°CLong-term (months to

years): -20°C

[1]

Storage of Stock Solution
1 month at -20°CUp to 1 year

at -80°C
[2][4]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of hDHODH-IN-1 in DMSO.

Adjust calculations accordingly for different desired concentrations.

3.1. Materials and Equipment

hDHODH-IN-1 powder (CAS: 1173715-42-8)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), sterile

Microcentrifuge tubes or sterile vials

Calibrated analytical balance

Pipettes and sterile tips

Vortex mixer

(Optional) Ultrasonic water bath
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3.2. Pre-Preparation and Calculations

Equilibrate: Allow the vial of hDHODH-IN-1 powder to reach room temperature before

opening to prevent condensation of moisture.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.[5]

Calculate Mass: Use the following formula to determine the mass of hDHODH-IN-1 required:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 278.31 g/mol /

1000 = 2.7831 mg

3.3. Step-by-Step Procedure

Weighing: Under sterile conditions (e.g., in a laminar flow hood), carefully weigh out the

calculated mass (e.g., 2.78 mg) of hDHODH-IN-1 powder and transfer it to a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of fresh, high-purity DMSO (e.g., 1 mL) to the

vial containing the powder. Note that using DMSO that has absorbed moisture can reduce

the solubility of the compound.[2][6]

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved.

Aid Dissolution (if necessary): If the compound does not dissolve completely, gentle warming

of the tube to 37°C or brief sonication in an ultrasonic water bath can be used to facilitate

dissolution.[6][7]

Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

The solution should be clear.

3.4. Storage and Handling
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Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2][5]

Long-Term Storage: For optimal stability, store the aliquots at -80°C for up to one year.[2]

Short-Term Storage: For more frequent use, aliquots can be stored at -20°C for up to one

month.[2][4]

Usage: When ready to use, thaw a single aliquot at room temperature. Before adding to

aqueous media (e.g., cell culture medium), it is advisable to perform serial dilutions to

prevent precipitation of the hydrophobic compound. Ensure the final concentration of DMSO

in assays is kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[5][8]

Visualized Workflow
The following diagram illustrates the key steps for the preparation of the hDHODH-IN-1 stock

solution.
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Caption: Workflow for preparing hDHODH-IN-1 stock solution.
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Signaling Pathway Context
hDHODH-IN-1 inhibits a critical enzyme in the de novo pyrimidine synthesis pathway, which is

essential for the production of nucleotides required for DNA and RNA synthesis. This inhibition

leads to the depletion of the pyrimidine pool, which in turn can arrest the cell cycle and inhibit

the proliferation of rapidly dividing cells, such as cancer cells.
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Caption: Inhibition of the pyrimidine synthesis pathway by hDHODH-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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